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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lauric acid, a saturated fatty acid, and its metal salts are of significant interest across various

industrial and research applications, including their use as stabilizers, lubricants, and in the

formulation of various materials. The mixed barium cadmium salt of lauric acid, in particular,

has been utilized as a heat stabilizer for polyvinyl chloride (PVC). Understanding the

spectroscopic and physicochemical properties of this compound is crucial for quality control,

formulation development, and for predicting its behavior in different matrices.

This technical guide provides a comprehensive overview of the available spectroscopic data for

lauric acid, barium cadmium salt. Due to the limited availability of direct spectroscopic data

for the mixed metal salt, this document compiles and analyzes data for the individual

components—barium laurate and cadmium laurate—to provide a predictive framework for the

properties of the mixed salt. Detailed experimental protocols for the synthesis and

spectroscopic analysis of such metal carboxylates are also presented.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b099828?utm_src=pdf-interest
https://www.benchchem.com/product/b099828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
Lauric acid, barium cadmium

salt
[1]

Synonyms

Barium cadmium laurate,

Dodecanoic acid, barium

cadmium salt

[2]

CAS Number 15337-60-7

Molecular Formula C₁₂H₂₄O₂·xBa·xCd

Molecular Weight 450.06 g/mol (representative) [2]

Spectroscopic Data
Direct experimental spectroscopic data for the mixed barium cadmium laurate is not readily

available in the public domain. Therefore, this section provides a summary of the spectroscopic

data for the individual metal salts, barium laurate and cadmium laurate, which can serve as a

reference for the characterization of the mixed salt.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique to characterize metal carboxylates, as the

position of the carboxylate (COO⁻) stretching bands is sensitive to the nature of the metal ion

and the coordination geometry.

Table 1: Key IR Absorption Bands for Lauric Acid and its Barium and Cadmium Salts
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Assignment Lauric Acid (cm⁻¹)
Cadmium Laurate
(cm⁻¹)

Barium Laurate
(cm⁻¹) (Predicted)

C=O Stretch (acid) ~1700 - -

Asymmetric COO⁻

Stretch (νₐₛ)
- ~1540 ~1520 - 1550

Symmetric COO⁻

Stretch (νₛ)
- ~1420 ~1400 - 1430

C-H Stretches ~2910, ~2850 ~2910, ~2850 ~2910, ~2850

Data for Cadmium Laurate is sourced from ResearchGate.[3][4] Predicted values for Barium

Laurate are based on typical spectra of metal carboxylates.

The shift in the carboxylate stretching frequencies from the C=O stretch of the free acid is

indicative of salt formation. The separation between the asymmetric and symmetric COO⁻

stretching frequencies (Δν = νₐₛ - νₛ) can provide insights into the coordination mode of the

carboxylate group (ionic, bidentate, or bridging). For cadmium laurate, Δν is approximately 120

cm⁻¹.

Raman Spectroscopy
Raman spectroscopy provides complementary information to IR spectroscopy, particularly for

the C-C and C-H vibrational modes of the alkyl chain.

Table 2: Key Raman Bands for Lauric Acid and its Metal Salts (Predicted)

Assignment Wavenumber (cm⁻¹)

C-C Skeletal Stretches ~1060 - 1130

CH₂ Twisting ~1295

CH₂ Bending ~1440

C-H Stretches ~2800 - 3000
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Predicted values are based on general spectra of fatty acids and their salts.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy of diamagnetic metal carboxylates can provide detailed information about

the structure in solution. While cadmium has NMR active isotopes (¹¹¹Cd and ¹¹³Cd), obtaining

high-resolution spectra can be challenging. ¹³C NMR is useful for probing the carboxylate

carbon and the alkyl chain.

Table 3: Predicted ¹³C NMR Chemical Shifts for Lauric Acid Salts

Carbon Atom Predicted Chemical Shift (ppm)

C=O (carboxylate) ~180 - 185

Cα (adjacent to COO⁻) ~34 - 36

Alkyl Chain Carbons ~14 - 32

Terminal CH₃ ~14

Predicted values are based on general data for fatty acids and metal carboxylates.

Mass Spectrometry
Mass spectrometry of metal salts of fatty acids can be complex due to their low volatility.

Techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization

(MALDI) are typically employed. The resulting spectra would be expected to show peaks

corresponding to the laurate anion and adducts with the metal ions.

Table 4: Expected Mass-to-Charge Ratios (m/z) in Mass Spectrometry

Ion Expected m/z

Lauric Acid [M-H]⁻ 199.17

Barium Laurate [Ba(C₁₂H₂₃O₂)₂ - H]⁻ 535.25

Cadmium Laurate [Cd(C₁₂H₂₃O₂)₂ - H]⁻ 511.24
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Calculated based on the most abundant isotopes.

Experimental Protocols
Synthesis of Barium Cadmium Laurate
A common method for the synthesis of mixed metal soaps is through a precipitation reaction.

Reactants Process

ProductLauric Acid
Dissolve Lauric Acid

in Ethanol

Sodium Hydroxide

Prepare Sodium
Laurate Solution

Barium Chloride

Prepare Aqueous
BaCl₂/CdCl₂ Solution

Cadmium Chloride

Precipitation Filtration & Washing Drying Barium Cadmium
Laurate Powder

Click to download full resolution via product page

Diagram 1: Synthesis workflow for Barium Cadmium Laurate.

Preparation of Sodium Laurate: Dissolve lauric acid in ethanol. Separately, prepare a

stoichiometric amount of sodium hydroxide in water. Slowly add the NaOH solution to the

lauric acid solution with stirring to form sodium laurate.

Preparation of Mixed Metal Salt Solution: Prepare an aqueous solution containing equimolar

amounts of barium chloride (BaCl₂) and cadmium chloride (CdCl₂).
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Precipitation: Slowly add the mixed metal salt solution to the sodium laurate solution with

vigorous stirring. A precipitate of barium cadmium laurate will form.

Isolation and Purification: The precipitate is collected by filtration, washed several times with

deionized water and then with ethanol to remove any unreacted starting materials and by-

products.

Drying: The final product is dried in a vacuum oven at a controlled temperature (e.g., 60-80

°C) to a constant weight.

Spectroscopic Analysis Workflow
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FTIR Spectroscopy Raman Spectroscopy NMR Spectroscopy Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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